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Compound of Interest

2-Chloro-3,5-
Compound Name:

dimethylbenzaldehyde
CAS No.: 125340-12-7
Cat. No.: B1602165

Get Quote

Executive Summary & Operational Context

Disposing of 2-Chloro-3,5-dimethylbenzaldehyde requires a specific protocol that differs from
standard organic solvents. As a halogenated aromatic aldehyde, this compound presents a
dual challenge: it possesses the reactivity of an aldehyde (susceptible to oxidation) and the
environmental persistence of a chlorinated aromatic.

The Critical Distinction: Unlike non-halogenated aldehydes (e.g., benzaldehyde), the presence
of the chlorine atom on the benzene ring mandates that this waste be directed to halogenated
waste streams. Failure to segregate this chemical correctly can damage standard catalytic
incinerators or lead to the formation of dioxins if burned at insufficient temperatures.

Chemical Profile & Hazard Identification

To handle this material safely, one must understand its physicochemical behavior.[1] The
following data summarizes the properties that directly dictate disposal logistics.
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Property Value | Characteristic Operational Implication

Do not mix with strong

) oxidizers. Aldehydes oxidize to
) Aryl Chloride, Aldehyde, ] ]
Functional Groups Methyi carboxylic acids (2-chloro-3,5-
e
Y dimethylbenzoic acid) over

time.

May crystallize in waste
containers. Ensure wide-mouth

Physical State Solid or Low-Melting Liquid )
containers are used to prevent

clogging.

Classified as Combustible

(Class IlIB), not Flammable.
Flash Point > 93°C (> 200°F) (Predicted) High flash point reduces

immediate fire risk during

transfer.

Check for crystals around the

cap before opening. White
Reactivity Oxidation Sensitive crusts indicate conversion to

the benzoic acid derivative,

which is acidic.

Not P- or U-listed, but treated
RCRA Status Non-Listed (Characteristic) as Halogenated Organic

Waste due to chlorine content.

Expert Insight: The "Aldehyde Paradox" in waste management is that aldehydes are often
neutral when fresh but become acidic upon aging. Always assume older containers of this

substance have a lower pH and avoid storing waste in metal containers prone to acid corrosion.
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Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA regulations (40 CFR) and prevents downstream
incineration hazards.

Phase 1: Waste Segregation (The Most Critical Step)

e Action: Segregate 2-Chloro-3,5-dimethylbenzaldehyde into the Halogenated Organic
waste stream.

e The "Why": Standard incinerators operate at temperatures sufficient for hydrocarbons.
Chlorinated aromatics require higher temperatures (>1100°C) and specific flue gas
scrubbing (to capture HCI). Mixing this with non-halogenated solvents (like
Acetone/Methanol) creates a "rogue” waste stream that can violate incinerator permit limits.

Phase 2: Containerization

o Material: Use Amber Glass or High-Density Polyethylene (HDPE).

e Avoid: Do not use metal cans (steel/aluminum) due to the potential formation of acidic
oxidation byproducts.

o Headspace: Leave at least 10% headspace. Aldehydes can release vapors if the ambient
temperature rises, leading to pressure buildup.

Phase 3: Labeling

o Standard: Label clearly as "Hazardous Waste - Halogenated Organic."

 Detalil: List the full chemical name: 2-Chloro-3,5-dimethylbenzaldehyde. Do not use
abbreviations (e.g., "CI-DMB") as waste technicians may not recognize the halogen content.

e Hazard Checkbox: Mark "Toxic" and "lrritant."

Phase 4: Pre-Disposal Neutralization (Optional but
Recommended)
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« If the waste is a mixture containing oxidizers (e.g., peroxides, permanganate), the aldehyde
must be neutralized before entering the solvent drum to prevent exothermic polymerization

or fire.

o Test: Use a starch-iodide strip to confirm no active oxidizers are present in the mixture before

combining.
Emergency Spill Management
In the event of a benchtop spill, speed and containment are vital to prevent respiratory irritation.
o Evacuate & Ventilate: The vapor is a respiratory irritant. Clear the immediate area.[2][3][4][5]

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If the spill is >100mL or outside a
hood, use a half-mask respirator with organic vapor cartridges.

e Containment:

o Do NOT use paper towels. Aldehydes can react exothermically with cellulose under certain
conditions (though slow, it increases fire risk).

o Use: Vermiculite, sand, or commercial "Solvent Absorbent” pads.

o Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with
Halogenated Aldehydes."

Decision Logic for Waste Handling

The following diagram illustrates the decision-making process for disposing of this compound,
ensuring it reaches the correct destruction facility.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.carlroth.com/medias/SDB-NC01-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg5NjZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYjgvaDdjLzg5NzQzOTY3ODQ2NzAucGRmfGE2YTM2NDYxMjNjNzBjOGI1NmRkYzVlN2M3MTI3NmQ3OWY0NWZiOTFlYjMwNTIyZDAzMjE4MGUzZWNkNmQ4MGI
https://www.fishersci.com/store/msds?partNumber=AAL0974806&productDescription=35-DIMETHLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_947294821_2-ChloroBenzaldehyde-CASNO-89-98-5-MSDS.pdf
https://www.echemi.com/sds/35-dimethylbenzaldehyde-pid_Rock5126.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:

2-Chloro-3,5-dimethylbenzaldehyde
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Figure 1: Operational workflow for the segregation and disposal of chlorinated benzaldehydes,
emphasizing the critical separation from oxidizers and non-halogenated streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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